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Compound of Interest

Compound Name: p,p'-DDE-d8

Cat. No.: B15544721 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for an analytical standard like p,p'-Dichlorodiphenyldichloroethylene-d8 (p,p'-DDE-d8) is

a critical document. It provides the necessary assurance of the material's identity, purity, and

concentration, which are fundamental for the accuracy and reliability of experimental results.

This guide offers an in-depth look into the components of a typical CoA for p,p'-DDE-d8,

detailing the analytical methodologies employed and presenting the data in a clear, structured

format.

Core Data Presentation
The quantitative data for a p,p'-DDE-d8 analytical standard is typically presented in a tabular

format for easy reference and comparison. The following tables summarize the key

specifications found on a representative CoA.
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Parameter Specification

Chemical Name
1,1'-(2,2-dichloroethenylidene)bis[4-

chlorobenzene-d4]

Synonyms
p,p'-Dichlorodiphenyldichloroethylene-d8, 4,4'-

DDE-d8

CAS Number 93952-19-3

Molecular Formula C₁₄D₈Cl₄

Molecular Weight 326.07 g/mol

Format Neat Solid or Solution in a specified solvent

Storage Condition -20°C, protected from light

Analytical Data
Analysis Specification Method

Chemical Purity ≥98%
Gas Chromatography-Mass

Spectrometry (GC-MS)

Isotopic Purity ≥99 atom % Deuterium

Gas Chromatography-Mass

Spectrometry (GC-MS) /

Nuclear Magnetic Resonance

(¹H NMR)

Identity Conforms to structure

Nuclear Magnetic Resonance

(¹H NMR), Mass Spectrometry

(MS)

Concentration (for solutions) e.g., 100 µg/mL (± 5%)

Gravimetric preparation,

verified by GC-MS or LC-

MS/MS

Experimental Protocols
The certification of p,p'-DDE-d8 as an analytical standard relies on a series of rigorous

experimental protocols. These methods are designed to unequivocally determine the material's
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identity, purity, and, if applicable, its concentration in a solution.

Identity Confirmation
The structural identity of p,p'-DDE-d8 is confirmed using a combination of spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence

of significant signals corresponding to the unlabeled p,p'-DDE, thereby verifying the high

degree of deuteration. The proton spectrum of a deuterated standard should show minimal

residual proton signals at the positions where protons would be present in the non-labeled

analogue.

Mass Spectrometry (MS): GC-MS is employed to determine the molecular weight of the

compound. The mass spectrum will show a molecular ion peak corresponding to the mass of

the deuterated molecule (C₁₄D₈Cl₄). This technique also helps in confirming the isotopic

enrichment by analyzing the distribution of isotopic peaks.

Purity and Isotopic Enrichment Analysis
The chemical and isotopic purity of p,p'-DDE-d8 are critical parameters and are typically

assessed using chromatographic and mass spectrometric methods.

Gas Chromatography-Mass Spectrometry (GC-MS):

Objective: To separate p,p'-DDE-d8 from any potential impurities and to confirm its

isotopic enrichment.

Methodology:

A solution of the p,p'-DDE-d8 standard is injected into a gas chromatograph.

The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary

column (e.g., DB-5ms).

The column separates compounds based on their boiling points and interactions with

the stationary phase.
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The separated compounds then enter the mass spectrometer.

The mass spectrometer ionizes the molecules and separates the ions based on their

mass-to-charge ratio.

The chemical purity is determined by comparing the peak area of p,p'-DDE-d8 to the

total area of all peaks in the chromatogram.

The isotopic purity is determined by analyzing the mass spectrum of the p,p'-DDE-d8
peak to ensure the correct isotopic distribution for a d8-labeled compound.

Concentration Determination (for solutions)
For p,p'-DDE-d8 supplied as a solution, the concentration is determined with high accuracy.

Gravimetric Preparation and Verification:

Objective: To prepare a solution of p,p'-DDE-d8 with a precise concentration and to verify

this concentration.

Methodology:

The p,p'-DDE-d8 solid is weighed with high precision using a calibrated microbalance.

The weighed solid is dissolved in a precise volume of a high-purity solvent (e.g.,

acetone, methanol) in a Class A volumetric flask.

The concentration is calculated based on the weight of the solute and the volume of the

solvent.

The prepared solution's concentration is then verified using an independent analytical

method, typically GC-MS or LC-MS/MS, by comparing its response to a separately

prepared calibration curve of the same standard.

Visualizing the Certificate of Analysis Workflow
The following diagram illustrates the logical workflow involved in the generation of a Certificate

of Analysis for a deuterated analytical standard like p,p'-DDE-d8.
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Workflow for the generation of a Certificate of Analysis.

Analytical Workflow for Certification
The following diagram details the analytical steps taken to certify the purity and identity of the

p,p'-DDE-d8 standard.
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Analytical workflow for the certification of p,p'-DDE-d8.

To cite this document: BenchChem. [Deconstructing the p,p'-DDE-d8 Certificate of Analysis:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544721#p-p-dde-d8-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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